An In-Depth Technical Guide to the Physicochemical Properties of (1-Ethylazetidin-3-yl)methanol: LogP and pKa
An In-Depth Technical Guide to the Physicochemical Properties of (1-Ethylazetidin-3-yl)methanol: LogP and pKa
Introduction: The Critical Role of Physicochemical Properties in Drug Design
In modern drug discovery, the journey of a molecule from a promising hit to a viable clinical candidate is dictated by a complex interplay of biological activity and physicochemical properties. Among the most fundamental of these properties are lipophilicity and ionization state, quantified by the partition coefficient (LogP) and the acid dissociation constant (pKa), respectively. These parameters are paramount as they govern a molecule's Absorption, Distribution, Metabolism, and Excretion (ADME) profile, which ultimately determines its efficacy and safety.[1][2] A molecule's ability to permeate biological membranes, avoid excessive sequestration in fatty tissues, maintain solubility in plasma, and interact with its target receptor is directly influenced by its LogP and pKa values.[1]
This guide provides an in-depth analysis of the methodologies used to determine the LogP and pKa of (1-Ethylazetidin-3-yl)methanol, a representative small molecule featuring a saturated heterocyclic azetidine ring. The azetidine motif is of significant interest in medicinal chemistry, often used as a bioisostere for larger rings or as a scaffold to orient substituents in three-dimensional space. Understanding the core physicochemical characteristics of this structure is essential for researchers aiming to incorporate it into novel therapeutic agents. We will explore both robust computational prediction techniques and gold-standard experimental protocols, providing the theoretical basis and practical workflows required for a comprehensive characterization.
Section 1: Lipophilicity and the Partition Coefficient (LogP)
The octanol-water partition coefficient (LogP) is the definitive measure of a compound's lipophilicity. It is defined as the base-10 logarithm of the ratio of a compound's concentration in the n-octanol phase to its concentration in the aqueous phase at equilibrium.
LogP = log10 ([Compound]octanol / [Compound]water)
A positive LogP value indicates a preference for the lipid phase (lipophilic), while a negative value signifies a preference for the aqueous phase (hydrophilic).[3] For drug candidates, LogP is a critical determinant of oral absorption, membrane permeability, and metabolic clearance.[4]
Computational Prediction of LogP
In silico prediction of LogP is a cornerstone of modern drug design, enabling the rapid screening of virtual libraries. These methods are broadly categorized into atom-based and fragment-based approaches. Various algorithms are available, often yielding slightly different results, underscoring the importance of consulting multiple predictors.
For (1-Ethylazetidin-3-yl)methanol (SMILES: C1CN(C(C1)CO)CC), we utilized several well-regarded computational tools to predict its LogP value. The results highlight the consensus that the molecule is hydrophilic, though the exact predicted value varies between models. For context, the related compound (1-Methylazetidin-3-yl)methanol has a predicted XLogP3 value of -0.4, indicating that the addition of a single methylene group in the N-alkyl chain is not expected to dramatically increase lipophilicity.[5]
| Prediction Method/Software | Predicted LogP Value |
| SwissADME (iLOGP)[6] | -0.37 |
| SwissADME (XLOGP3)[7] | -0.16 |
| SwissADME (WLOGP)[7] | -0.40 |
| SwissADME (MLOGP)[7] | -0.58 |
| SwissADME (SILICOS-IT)[7] | -0.66 |
| Consensus LogP | -0.43 ± 0.19 |
| ChemAxon[8][9] | -0.35 |
| Table 1: Predicted LogP values for (1-Ethylazetidin-3-yl)methanol using various computational models. The consensus value represents the average of the SwissADME predictors. |
Experimental Determination of LogP: The Shake-Flask (SFM) Method
The Shake-Flask Method is the universally accepted gold-standard for LogP determination due to its direct measurement principle.[10]
Causality and Experimental Choices:
-
Solvent System: n-Octanol and water are used because n-octanol is an excellent surrogate for the lipid bilayer of cell membranes.
-
Pre-saturation: Each solvent phase must be pre-saturated with the other before the experiment. This is a critical step to prevent volume changes during partitioning, which would alter the final concentration and lead to an inaccurate LogP value.
-
Temperature Control: Partitioning is a thermodynamic process. The experiment must be conducted at a constant, defined temperature (typically 25°C) to ensure reproducibility.
-
Quantification: High-Performance Liquid Chromatography (HPLC) is the preferred analytical technique for determining the compound's concentration in each phase due to its high sensitivity and accuracy, especially for compounds with very high or very low LogP values.[10]
Step-by-Step Protocol for the Shake-Flask Method:
-
Preparation: Prepare a phosphate buffer solution (pH 7.4) and n-octanol. Pre-saturate the buffer by stirring it with n-octanol for 24 hours, and vice-versa. Separate the phases.
-
Stock Solution: Prepare a stock solution of (1-Ethylazetidin-3-yl)methanol in the pre-saturated aqueous buffer.
-
Partitioning: In a glass vial, combine a known volume of the pre-saturated n-octanol and the compound's aqueous stock solution. The volume ratio can be adjusted depending on the expected LogP to ensure the final concentration in both phases is within the analytical detection limits.
-
Equilibration: Agitate the vial at a constant temperature (e.g., 25°C) for a sufficient time (e.g., 1-3 hours) to ensure equilibrium is reached.
-
Phase Separation: Centrifuge the vial to achieve a clean separation of the two phases.
-
Sampling: Carefully withdraw a precise aliquot from both the aqueous and n-octanol phases.
-
Analysis: Determine the concentration of the compound in each aliquot using a validated HPLC-UV method.
-
Calculation: Calculate the LogP using the formula: LogP = log10 (Coctanol / Caqueous).
Section 2: Ionization State and the Dissociation Constant (pKa)
The pKa is the negative base-10 logarithm of the acid dissociation constant (Ka) of a compound. It defines the pH at which a compound exists in a 50:50 ratio of its protonated and deprotonated forms. For a basic compound like (1-Ethylazetidin-3-yl)methanol, the pKa refers to the equilibrium of its conjugate acid:
R3NH+ ⇌ R3N + H+
Knowing the pKa is crucial because the ionization state of a drug dramatically affects its solubility, permeability across biological membranes, and binding to its target protein.[1] The tertiary amine in the azetidine ring of (1-Ethylazetidin-3-yl)methanol is the primary basic center.
Computational Prediction of pKa
Similar to LogP, various software packages can predict pKa values based on the molecule's structure. These tools use algorithms trained on large experimental datasets to identify ionizable centers and estimate their pKa.
| Prediction Method/Software | Predicted Basic pKa Value |
| ChemAxon[8] | 9.54 |
| Table 2: Predicted basic pKa value for the tertiary amine in (1-Ethylazetidin-3-yl)methanol. |
The predicted pKa of ~9.54 is typical for a non-aromatic tertiary amine, indicating that at physiological pH (~7.4), the molecule will exist predominantly in its protonated, cationic form. This has significant implications, enhancing aqueous solubility but potentially reducing passive membrane permeability.
Experimental Determination of pKa: Potentiometric Titration
Potentiometric titration is a highly accurate and reliable method for determining the pKa of ionizable compounds. It involves monitoring the pH of a solution of the compound as a titrant (an acid or a base) is added incrementally.
Causality and Experimental Choices:
-
Titrant Choice: Since (1-Ethylazetidin-3-yl)methanol is a base, it is first fully protonated with a strong acid (like HCl), and then titrated with a strong base (like NaOH).
-
Ionic Strength: The experiment is performed in a solution of constant ionic strength (e.g., using 0.15 M KCl) because the activity of ions, and thus the measured pH, is dependent on the total ionic concentration. Maintaining a constant ionic strength ensures that the measured pKa is a true thermodynamic constant.
-
Inert Atmosphere: The solution is purged with nitrogen to remove dissolved CO2. Carbon dioxide can dissolve in water to form carbonic acid, which would interfere with the titration of the compound and lead to inaccurate results.
-
Half-Equivalence Point: The pKa is determined from the pH at the half-equivalence point of the titration. At this specific point, the concentrations of the protonated (R3NH+) and deprotonated (R3N) forms are equal, and according to the Henderson-Hasselbalch equation, pH = pKa.
Step-by-Step Protocol for Potentiometric Titration:
-
System Calibration: Calibrate the pH meter using at least three standard buffers (e.g., pH 4, 7, and 10).
-
Sample Preparation: Accurately weigh the compound and dissolve it in water with a background electrolyte (e.g., 0.15 M KCl) to a known concentration (e.g., 1 mM).
-
Acidification: Add a precise amount of standardized strong acid (e.g., 0.1 M HCl) to the sample solution to lower the pH and ensure the amine is fully protonated.
-
Titration Setup: Place the solution in a thermostatted vessel, introduce the calibrated pH electrode, and purge the solution with nitrogen gas.
-
Titration: Add small, precise increments of a standardized strong base (e.g., 0.1 M NaOH) using an automated titrator. Record the pH value after each addition, allowing the reading to stabilize.
-
Data Analysis: Plot the measured pH versus the volume of NaOH added.
-
pKa Determination: Identify the equivalence point from the inflection of the curve (or the maximum of the first derivative). The pKa is the pH value recorded at the point where half of the volume of titrant required to reach the equivalence point has been added.
Summary and Implications for Drug Development
The physicochemical profile of (1-Ethylazetidin-3-yl)methanol, as determined through computational prediction and established experimental methodologies, provides critical insights for its potential use in drug design.
| Parameter | Predicted Value | Implication for Drug Design |
| LogP | -0.43 (Consensus) | Hydrophilic: Suggests good aqueous solubility but may require active transport to efficiently cross lipid membranes like the blood-brain barrier. Low risk of sequestration in fatty tissues. |
| pKa | 9.54 (Basic) | Strong Base: Predominantly protonated and positively charged at physiological pH (7.4). This enhances water solubility and provides a potential site for strong ionic interactions with target receptors. |
This guide has detailed the theoretical underpinnings and practical approaches for determining the LogP and pKa of (1-Ethylazetidin-3-yl)methanol. The computational data indicates the molecule is a hydrophilic (LogP ≈ -0.4) and relatively strong base (pKa ≈ 9.5) that will be protonated under physiological conditions. These properties are not merely abstract numbers; they are foundational predictors of a molecule's pharmacokinetic behavior. For researchers in drug development, a thorough and early characterization of these parameters using the robust experimental methods described herein is a non-negotiable step. It provides the empirical data necessary to validate in silico models, guide lead optimization, and ultimately build a comprehensive understanding of how a novel chemical entity will behave in a biological system.
References
-
Xing, L., & Glen, R. C. (2002). Novel Methods for the Prediction of logP, pKa, and logD. Journal of Chemical Information and Computer Sciences, 42(1), 796-805. [Link]
-
ChemAxon. (n.d.). Calculators & Predictors. Retrieved February 5, 2026, from [Link]
-
Daina, A., Michielin, O., & Zoete, V. (2017). SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules. Scientific Reports, 7, 42717. [Link]
-
Chemicalize by ChemAxon. (n.d.). Instant Cheminformatics Solutions. Retrieved February 5, 2026, from [Link]
-
ChemAxon. (2022). Chemicalize. Retrieved February 5, 2026, from [Link]
-
Molinspiration Cheminformatics. (n.d.). logP - octanol-water partition coefficient calculation. Retrieved February 5, 2026, from [Link]
-
Swiss Institute of Bioinformatics. (n.d.). SwissDrugDesign. Retrieved February 5, 2026, from [Link]
-
PRISM BioLab. (2023). Oral Bioavailability Prediction Screening: Gift of SwissADME. Retrieved February 5, 2026, from [Link]
-
Soares, J. X., Santos, Á., Fernandes, C., & Pinto, M. M. M. (2022). Methods for Determination of Lipophilicity. Encyclopedia. [Link]
-
Virtual Computational Chemistry Laboratory. (n.d.). On-line Lipophilicity/Aqueous Solubility Calculation Software. Retrieved February 5, 2026, from [Link]
-
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 22967022, (1-Methylazetidin-3-yl)methanol. Retrieved February 5, 2026, from [Link].
-
National Center for Biotechnology Information. (2011). [3-Bromomethyl-1-(4-methylphenylsulfonyl)azetidin-3-yl]methanol. Acta Crystallographica Section E, 67(Pt 11), o2818. [Link]
-
Manallack, D. T. (2007). The pKa Distribution of Drugs: Application to Drug Discovery. Perspectives in Medicinal Chemistry, 1, 25–38. [Link]
-
ChemAxon Docs. (n.d.). LogP and logD calculations. Retrieved February 5, 2026, from [Link]
-
Royal Society of Chemistry. (2013, August 15). Chemical Database Service webinar [Video]. YouTube. [Link]
-
Daina, A., & Zoete, V. (2016). Molecular docking and prediction of ADME/drug-likeness properties of potentially active antidiabetic compounds isolated from aqueous-methanol extracts of Gymnema sylvestre and Combretum micranthum. Journal of Pharmacognosy and Phytochemistry, 5(2), 22-29. [Link]
-
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 116101000, [1-(3-Ethylsulfanylpropyl)azetidin-3-yl]methanol. Retrieved February 5, 2026, from [Link].
-
Mettler Toledo. (n.d.). Streamline pKa Value Determination Using Automated UV/Vis-Titration. Retrieved February 5, 2026, from [Link]
-
Protheragen. (n.d.). LogP/LogD/Pka Analysis. Retrieved February 5, 2026, from [Link]
-
ACD/Labs. (n.d.). LogP—Making Sense of the Value. Retrieved February 5, 2026, from [Link]
-
Sai Life Sciences. (n.d.). Understanding Lipinski's Rule of 5 and the Role of LogP Value in Drug Design and Development. Retrieved February 5, 2026, from [Link]
-
Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. Retrieved February 5, 2026, from [Link]
-
Yi, F., et al. (2016). Swiss ADME predictions of pharmacokinetics and drug-likeness properties of secondary metabolites present in Trigonella foenum-graecum. Journal of Pharmacognosy and Phytochemistry, 9(4), 134-141. [Link]
-
European Centre for Ecotoxicology and Toxicology of Chemicals. (n.d.). APPENDIX A: MEASUREMENT OF ACIDITY (pKA). Retrieved February 5, 2026, from [Link]
-
Boobis, A., et al. (2002). Development of Methods for the Determination of pKa Values. Environmental Sciences, 12(2), 117-125. [Link]
-
Comer, J. (2003). High-Throughput HPLC Method for the Measurement of Octanol–Water Partition Coefficients without an Organic Modifier. Analytical Chemistry, 75(13), 3143-3150. [Link]
-
Pallicer, J. M., et al. (2015). Setup and validation of shake-flask procedures for the determination of partition coefficients (logD) from low drug amounts. European Journal of Pharmaceutical Sciences, 76, 151-161. [Link]
Sources
- 1. phytojournal.com [phytojournal.com]
- 2. (1-Methylazetidin-3-yl)methanol | C5H11NO | CID 22967022 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. Molecular Modelling Group [molecular-modelling.ch]
- 4. Molecular docking and prediction of ADME/drug-likeness properties of potentially active antidiabetic compounds isolated from aqueous-methanol extracts of Gymnema sylvestre and Combretum micranthum - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Chemicalize - Instant Cheminformatics Solutions [chemicalize.com]
- 6. chemaxon.com [chemaxon.com]
- 7. Chemicalize - Instant Cheminformatics Solutions [chemicalize.com]
- 8. logP - octanol-water partition coefficient calculation [molinspiration.com]
- 9. chemaxon.com [chemaxon.com]
- 10. Oral Bioavailability Prediction Screening: Gift of SwissADME - PRISM BioLab [prismbiolab.com]
